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Compound of Interest

Compound Name: 3-Indoleacetic acid-d7

Cat. No.: B15555306

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe
Handling and Disposal of 3-Indoleacetic acid-d7.

This document provides crucial safety protocols and logistical plans for the laboratory use of 3-
Indoleacetic acid-d7. While this compound is a deuterated form of the common plant hormone
auxin, it requires careful handling to minimize health risks and ensure experimental integrity.
The following procedures are based on established safety data for the parent compound, 3-
Indoleacetic acid (IAA).

Quantitative Data Summary

While specific occupational exposure limits (OELs) such as Permissible Exposure Limits (PEL)
or Threshold Limit Values (TLV) have not been established for 3-Indoleacetic acid, the following
data for the non-deuterated compound provides a useful reference.[1]
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Property Value

Molecular Formula C10H2D7NO2

Molecular Weight 182.23 g/mol [2]

Appearance Off-white to tan or pink crystalline powder.[3]
Melting Point 165-169 °C[4][5][6]

Solubility Soluble in alcohol, ether, and acetone.[3][4]

Insoluble in water.[2][4][6]

Odor Odorless.[1]

Operational Plan: Safe Handling Procedures

Adherence to the following step-by-step procedures is mandatory to ensure the safety of all
laboratory personnel when handling 3-Indoleacetic acid-d7.

Engineering Controls

o Ventilation: Use 3-Indoleacetic acid-d7 in a well-ventilated area.[1] A chemical fume hood is
recommended, especially when handling the powder form, to minimize inhalation of dust
particles.[3]

o Eye Wash and Safety Shower: Ensure that an approved eyewash station and safety shower
are readily accessible in the immediate work area.[1]

Personal Protective Equipment (PPE)

The following personal protective equipment must be worn at all times when handling 3-
Indoleacetic acid-d7:

o Eye Protection: Chemical splash goggles or a full-face shield are required.[1]

e Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are mandatory.[1]
Always inspect gloves for any signs of degradation or puncture before use.
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Skin and Body Protection: A laboratory coat or chemical-resistant apron should be worn.[1]
When there is a risk of significant exposure, additional protective clothing may be necessary.

Respiratory Protection: If working outside of a fume hood where dust may be generated, a
NIOSH-approved respirator with a dust cartridge is necessary.[1]

Handling Protocol

Preparation: Before handling, ensure all necessary PPE is donned correctly. Clear the
workspace of any unnecessary items.

Weighing and Transfer: Conduct all weighing and transfer of the solid material within a
chemical fume hood to prevent the generation of airborne dust.

Solution Preparation: When preparing solutions, slowly add the 3-Indoleacetic acid-d7 to
the solvent to avoid splashing.

Personal Hygiene: Avoid all personal contact with the substance, including inhalation of dust.
[7] Do not eat, drink, or smoke in the laboratory. Always wash hands thoroughly with soap
and water after handling.[1]

Disposal Plan

Proper disposal of 3-Indoleacetic acid-d7 and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection

Solid Waste: Collect unused 3-Indoleacetic acid-d7 powder and any materials
contaminated with the solid (e.g., weigh boats, contaminated paper towels) in a clearly
labeled, sealed container for hazardous waste.

Liguid Waste: Solutions containing 3-Indoleacetic acid-d7 should be collected in a
designated, sealed, and clearly labeled hazardous waste container.

Empty Containers: Decontaminate empty containers with an appropriate solvent. Puncture
the containers to prevent reuse and dispose of them according to institutional guidelines.[1]
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Disposal Procedure

+ Consult Local Regulations: All waste must be handled in accordance with local, state, and
federal regulations.[7] Consult your institution's Environmental Health and Safety (EHS)
department for specific disposal procedures.

o Waste Pickup: Arrange for the collection of the hazardous waste by a licensed waste
disposal contractor. Do not dispose of 3-Indoleacetic acid-d7 down the drain or in the
regular trash.[1]

Experimental Workflow for Safe Handling

Emergency

Spill Response

Preparation Handling Cleanup & Disposal

Don PPE Ensure Proper Ventilation Weigh in Fume Hood Prepare Solution Decontaminate Surfaces Segregate Waste Dispose via EHS

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 3-Indoleacetic acid-d7.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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